Cas no 68-39-3 (4-Aminoisoxazolidin-3-one)

• Product Name: 4-Aminoisoxazolidin-3-one
• CAS No: 68-39-3
• MF: C₃H₆N₂O₂
• MW: 102.091940402985
• MDL: MFCD00064323
• CID: 513679
• PubChem ID: 401
• Update Time: 2025-08-05

4-Aminoisoxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Aminoisoxazolidin-3-one
• rac Cycloserine
• DL-Cycloserine
• 3-Isoxazolidinone,4-amino-
• 4-amino-3-Isoxazolidinone
• 3-Oxoisooxazolidin-4-amine
• BCP22968
• SR-01000075776
• Tox21_500267
• Cycloserine; Seromycin; Orientomycin; Oxamycin; Seromycin
• SCHEMBL34323
• 3-Isoxazolidinone, (R)-
• (+-)-Oxamicina [Italian]
• NCGC00015213-07
• (+-)-4-Amino-3-isossazolidone [Italian]
• (+-)-4-Amino-3-isossazolidone
• CS-W008440
• DYDCUQKUCUHJBH-UHFFFAOYSA-N
• C 7005
• C3H6N2O2
• SR-01000075776-1
• NCGC00093725-01
• MFCD00064323
• (S)-4-Amino-3-isoxazolidone; (S)-Cycloserine;Levcycloserine
• BCP22967
• HMS3260F16
• EU-0100267
• 3-Isoxazolidinone, d-
• 3-Isoxazolidinone, (+)-
• FT-0665409
• 4-Amino-isoxazolidin-3-one
• NCGC00015213-06
• NCGC00260952-01
• EN300-118713
• DL-Cycloserine, crystalline
• HMS3370D10
• FT-0696808
• 4-Amino-isoxazolidin-3-on
• DL-4-Aminoisoxazolidin-3-one
• LS6CN6T9ND
• (+/-)-3-Oxoisooxazolidin-4-amine
• AM20100628
• AKOS005410669
• NSC154851
• SY005636
• NCGC00015213-08
• FT-0631297
• DS-18396
• NSC760409
• DTXSID40859074
• NSC76029
• HMS3393C15
• HMS3374E09
• NCGC00093725-04
• Pharmakon1600-01506178
• AI3-61058
• Lopac0_000267
• 4-amino-2-isoxazoline-3-ol
• NCGC00093725-03
• EINECS 200-687-9
• SB23044
• A855990
• SDCCGSBI-0050255.P002
• NS00079493
• 4-amino-1,2-oxazolidin-3-one
• CHEBI:23503
• (+-)-4-Amino-3-isoxazolidinone
• Z336087816
• 4-Amino-3-isoxazolidinone #
• A858006
• BP-20174
• 68-39-3
• .alpha.-Cycloserine
• Q27109800
• Cycloserine, D-
• NCGC00015213-11
• Cycloserine, DL-
• C06682
• FT-0624464
• (+-)-Oxamicina
• NCGC00015213-04
• O-Isobutyl (3,4-dichlorophenyl)carbamothioate
• 3-ISOXAZOLIDINONE, 4-AMINO-, (+-)-
• LP00267
• DL-Cycloserine crystalline
• W-104673
• NCGC00015213-05
• NCGC00093725-02
• DL-4-Amino-3-isoxazolidinone
• WLN: T5OMVJ DZ -D
• 4-Amino-3-isoxazolidone
• NS00078925
• 3-Isoxazolidinone, 4-amino-
• CCG-204362
• DB-055151
• DB-068913
• BBL016489
• 3-Isoxazolidinone,4-amino-, (4R)-
• STL454326
• DB-055147
• D-Cycloserine; D-4-Amino-3-isoxazolidinone
• 4-amino-4,5-dihydro-1,2-oxazol-3-ol
• STK177281

• MDL： MFCD00064323
• Inchi： 1S/C3H6N2O2/c4-2-1-7-5-3(2)6/h2H,1,4H2,(H,5,6)
• InChI Key： DYDCUQKUCUHJBH-UHFFFAOYSA-N
• SMILES： O1CC(C(N1)=O)N

Computed Properties

• Exact Mass: 102.04300
• Monoisotopic Mass: 102.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 156 ºC
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 67.84000
• LogP: -0.64870

4-Aminoisoxazolidin-3-one Security Information

• WGK Germany：3
• RTECS：NY2974900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Aminoisoxazolidin-3-one

Recent Advances in the Study of 4-Aminoisoxazolidin-3-one (CAS: 68-39-3) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Aminoisoxazolidin-3-one (CAS: 68-39-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique isoxazolidinone scaffold, has been explored for its potential as a building block in drug discovery, particularly in the development of novel antibiotics, antiviral agents, and enzyme inhibitors. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

One of the key areas of research involving 4-Aminoisoxazolidin-3-one is its application in the synthesis of β-lactamase inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against class A and class C β-lactamases, which are enzymes responsible for antibiotic resistance in pathogenic bacteria. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the isoxazolidinone core interacts with key residues in the active site of the enzymes, thereby enhancing the efficacy of co-administered antibiotics.

In addition to its antimicrobial applications, 4-Aminoisoxazolidin-3-one has shown promise in the field of antiviral research. A recent preprint on *bioRxiv* reported that certain derivatives of this compound exhibit inhibitory effects against the SARS-CoV-2 main protease (M^pro), a critical enzyme for viral replication. The researchers employed a combination of in silico screening and in vitro assays to identify the most potent derivatives, with one candidate demonstrating an IC₅₀ value in the low micromolar range. These findings suggest potential avenues for the development of broad-spectrum antiviral agents.

Another notable advancement is the use of 4-Aminoisoxazolidin-3-one as a scaffold for the design of enzyme inhibitors targeting metabolic pathways. A 2022 study in *ACS Chemical Biology* explored its application in inhibiting dihydroorotate dehydrogenase (DHODH), an enzyme involved in pyrimidine biosynthesis. The study revealed that modifications to the amino group of the isoxazolidinone ring could significantly enhance binding affinity and selectivity, offering new strategies for targeting cancer and autoimmune diseases.

Despite these promising developments, challenges remain in the optimization of 4-Aminoisoxazolidin-3-one derivatives for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery and chemical biology.

In conclusion, 4-Aminoisoxazolidin-3-one (CAS: 68-39-3) continues to be a focal point of research in the chemical biology and pharmaceutical fields. Its unique structural features and diverse biological activities make it a compelling candidate for the development of novel therapeutics. Future studies are expected to explore its applications in other disease areas, as well as to refine its pharmacological properties for clinical translation.